4-Amino-2-cyclopropoxybenzenesulfonamide

• Molecular Formula: C9H12N2O3S
• Molecular Weight: 228.27 g/mol
• IUPAC Name: 4-amino-2-cyclopropyloxybenzenesulfonamide
• InChI: InChI=1S/C9H12N2O3S/c10-6-1-4-9(15(11,12)13)8(5-6)14-7-2-3-7/h1,4-5,7H,2-3,10H2,(H2,11,12,13)
• InChI Key: FQRAEUWSIWJUSU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CC(=C2)N)S(=O)(=O)N

Description

4-Amino-2-cyclopropoxybenzenesulfonamide is a sulfonamide derivative featuring a cyclopropoxy substituent at position 2 and an amino group at position 4 on the benzene ring. The cyclopropoxy group introduces steric strain and lipophilicity, which may influence metabolic stability and membrane permeability compared to bulkier or polar substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Amino-2-cyclopropoxybenzenesulfonamide typically involves the reaction of 4-amino-2-cyclopropoxybenzenesulfonyl chloride with ammonia or an amine under basic conditions . The reaction is usually carried out in an organic solvent such as dichloromethane or chloroform, with a base like pyridine or triethylamine to neutralize the hydrochloric acid formed during the reaction.

Industrial Production Methods

Industrial production of sulfonamides often involves large-scale reactions using similar methods but optimized for efficiency and yield. The use of continuous flow reactors and automated systems can enhance the scalability of the process. Additionally, the purification of the final product may involve recrystallization or chromatographic techniques to ensure high purity .

Chemical Reactions Analysis

Types of Reactions

4-Amino-2-cyclopropoxybenzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The sulfonamide group can be reduced to form sulfinamides or sulfenamides.

Substitution: The amino group can participate in nucleophilic substitution reactions, forming derivatives with different substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides or acyl chlorides under basic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the amino group can yield nitro derivatives, while reduction of the sulfonamide group can produce sulfinamides .

Scientific Research Applications

4-Amino-2-cyclopropoxybenzenesulfonamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s antibacterial and antiviral properties make it a candidate for studying microbial inhibition and antiviral mechanisms.

Medicine: Its potential therapeutic effects are explored in the treatment of bacterial infections, inflammatory diseases, and certain cancers.

Industry: It is used in the development of new pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-Amino-2-cyclopropoxybenzenesulfonamide involves its interaction with specific molecular targets. The sulfonamide group inhibits the enzyme dihydropteroate synthase, which is crucial for the synthesis of folic acid in bacteria. This inhibition leads to the disruption of bacterial growth and replication . Additionally, the compound may interact with other molecular pathways, contributing to its diverse biological activities .

Comparison with Similar Compounds

Key Observations :

• Cyclopropoxy vs.
• Sulfonamide vs. Sulfonylcarbamate : The sulfonamide group in the target compound offers stronger hydrogen-bonding capacity compared to the sulfonylcarbamate in Glibenclamide Impurity B, which may enhance target binding .
• Chloro/Hydroxy vs. Cyclopropoxy (Position 2/5): The chloro and hydroxy groups in 4-Amino-2-chloro-5-hydroxybenzenesulfonamide increase electronic withdrawal and hydrophilicity, likely improving aqueous solubility but reducing blood-brain barrier penetration compared to the cyclopropoxy analog .

Pharmacological and Physicochemical Properties

• Enzyme Inhibition : Safinamide’s MAO-B inhibition is attributed to its fluorobenzyloxy group enhancing selectivity . The target compound’s cyclopropoxy group may similarly modulate selectivity for enzymes like carbonic anhydrase.
• Metabolic Stability : Cyclopropoxy’s strain may reduce metabolic oxidation compared to Safinamide’s benzyloxy group, which is prone to cytochrome P450-mediated degradation .
• Solubility : The mesylate salt of Safinamide improves bioavailability, whereas the target compound’s neutral sulfonamide may require formulation optimization for clinical use .